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Abstract
Nitrosyl iodide (INO) is a reactive, bent triatomic molecule that has garnered interest in

atmospheric chemistry and as a transient species in chemical reactions. This in-depth technical

guide provides a comprehensive overview of the discovery and history of nitrosyl iodide,

detailing its synthesis, characterization, and key physicochemical properties. The document

summarizes quantitative data in structured tables, provides detailed experimental protocols for

its preparation and analysis, and includes visualizations of experimental workflows and reaction

pathways to facilitate a deeper understanding of this intriguing molecule.

Introduction
Nitrosyl iodide belongs to the family of nitrosyl halides (XNO, where X is a halogen), which

are of fundamental interest in inorganic chemistry. While its lighter counterparts, nitrosyl

fluoride (FNO), nitrosyl chloride (NOCl), and nitrosyl bromide (NOBr), have been known and

extensively studied for a considerable time, nitrosyl iodide remained the last of the series to

be definitively characterized by high-resolution spectroscopy. Its high reactivity and thermal
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instability presented significant challenges to its isolation and study. This guide traces the

historical milestones in the discovery and characterization of INO, from early indirect evidence

to its definitive spectroscopic identification.

Historical Perspective and Key Discoveries
The conclusive identification of nitrosyl iodide is a relatively recent achievement in the history

of chemistry, primarily due to its transient nature.

Early Indirect Evidence and Kinetic Studies:

While a definitive timeline for the very first postulation of nitrosyl iodide's existence is elusive

in early chemical literature, its role as an intermediate in iodine atom recombination in the

presence of nitric oxide was investigated in the 1960s and 1970s. These kinetic studies

provided the first quantitative insights into its thermodynamic properties.

Spectroscopic Characterization:

1978: Feuerhahn, Hilbig, Minkwitz, and Engelhardt reported the infrared spectra of nitrosyl
iodide trapped in an argon matrix at 9 K. This matrix isolation technique was crucial in

stabilizing the molecule for spectroscopic analysis, providing the first direct observational

evidence of its vibrational modes.

1991: A significant breakthrough was achieved by Barnes, Becker, and Starcke, who

reported the first Fourier-transform infrared (FT-IR) spectroscopic observation of gaseous

nitrosyl iodide.[1] This work provided the first gas-phase vibrational data for INO.

2016: The first high-resolution rotational spectrum of nitrosyl iodide in the gas phase was

reported by Bailleux, Duflot, Aiba, Nakahama, and Ozeki.[2] This study definitively

established the bent molecular structure of INO and provided precise molecular parameters.

Physicochemical Properties
Nitrosyl iodide is a bent molecule with C_s symmetry. Its key physicochemical properties are

summarized in the tables below.
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Table 1: Molecular and Spectroscopic Properties of
Nitrosyl Iodide

Property Value Reference

Molecular Formula INO [3][4]

Molecular Weight 156.911 g/mol [3]

CAS Number 58585-94-7 [3][4]

Computed N-I Bond Length 2.418 Å [5]

Computed N=O Bond Length 1.166 Å

Computed I-N-O Bond Angle 121.1°

Rotational Constants (A) Not experimentally determined

Rotational Constants (B) Not experimentally determined

Rotational Constants (C) Not experimentally determined

Table 2: Vibrational Frequencies of Nitrosyl Iodide
Vibrational
Mode

Wavenumber
(cm⁻¹)

Medium Method Reference

ν₁ (N=O stretch) 1785 Gas IR
Barnes, Becker,

et al., 1991

1809 Argon Matrix IR

Feuerhahn,

Hilbig, et al.,

1978

ν₂ (I-N-O bend) 216 Argon Matrix IR

Feuerhahn,

Hilbig, et al.,

1978

ν₃ (N-I stretch) 470 Argon Matrix IR

Feuerhahn,

Hilbig, et al.,

1978
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Table 3: Thermodynamic Properties of Nitrosyl Iodide
Property Value Reference

Standard Enthalpy of

Formation (ΔfH°gas)
112.13 ± 4.2 kJ/mol Chase, 1998[6]

Standard Entropy (S°gas,1

bar)
272.95 ± 8.4 J/mol·K Chase, 1998[6]

Experimental Protocols
The synthesis and characterization of nitrosyl iodide require specialized techniques due to its

reactivity and instability. The following sections detail the common experimental methodologies.

Gas-Phase Synthesis and FT-IR Analysis
This method is employed for the in-situ generation and spectroscopic analysis of gaseous

nitrosyl iodide.

Objective: To synthesize nitrosyl iodide in the gas phase and obtain its infrared spectrum.

Materials:

Iodine (I₂) crystals

Nitric oxide (NO) gas

Inert gas (e.g., N₂)

Glass reaction tube (typically 50 cm long)

FT-IR spectrometer equipped with a gas cell

Vacuum line and pressure gauges

Heating mantle

Procedure:
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Place a small amount of iodine crystals in the glass reaction tube.

Gently heat the tube using a heating mantle to produce iodine vapor.

Introduce a continuous flow of nitric oxide gas mixed with an inert carrier gas into the

reaction tube.

The reaction mixture, now containing nitrosyl iodide, is then passed through a Teflon tube

into the gas cell of the FT-IR spectrometer.[2]

Record the infrared spectrum of the gas mixture. The spectrum will show absorption bands

corresponding to INO, as well as unreacted NO and I₂.

A background spectrum of the empty gas cell or the carrier gas should be recorded and

subtracted from the sample spectrum to obtain the net absorbance of the products.

Matrix Isolation Synthesis and IR Analysis
This technique involves trapping the reactive species in a solid, inert matrix at cryogenic

temperatures to allow for detailed spectroscopic study.

Objective: To synthesize and isolate nitrosyl iodide in an inert matrix for infrared spectroscopic

analysis.

Materials:

Iodine (I₂) vapor

Nitric oxide (NO) gas

Argon (Ar) or other noble gas as the matrix material

Microwave discharge unit

Cryostat with a cold window (e.g., CsI) maintained at cryogenic temperatures (e.g., 9 K)

FT-IR spectrometer

Vacuum deposition system
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Procedure:

Generate iodine atoms by passing iodine vapor through a microwave discharge.

Simultaneously, co-deposit the iodine atoms with a mixture of nitric oxide and a large excess

of argon onto the cold window of the cryostat.

The nitrosyl iodide is formed on the cold surface and trapped within the solid argon matrix.

Record the infrared spectrum of the matrix-isolated sample. The inert matrix minimizes

intermolecular interactions, resulting in sharper absorption bands compared to the gas

phase.

Isotopic substitution studies (e.g., using ¹⁵NO) can be performed to confirm the vibrational

assignments.

Visualizations
Experimental Workflow for Gas-Phase Synthesis and
Characterization
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Click to download full resolution via product page

Caption: Gas-phase synthesis and FT-IR analysis workflow for nitrosyl iodide.

Reaction Pathway for the Formation of Nitrosyl Iodide
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Caption: Reversible reaction for the formation of nitrosyl iodide from nitric oxide and iodine.

Conclusion
The study of nitrosyl iodide provides a compelling example of how advancements in

experimental techniques, particularly spectroscopy, have enabled the characterization of highly

reactive and transient molecules. From its early inference in kinetic studies to its definitive

identification through matrix isolation and high-resolution gas-phase spectroscopy, the history

of nitrosyl iodide highlights the progressive nature of chemical discovery. The data and

protocols presented in this guide offer a valuable resource for researchers in physical

chemistry, atmospheric science, and inorganic synthesis, providing a solid foundation for

further investigations into the properties and reactivity of this unique nitrosyl halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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